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Compound of Interest

Compound Name: Geranyl bromide

Cat. No.: B048430

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental properties of chemical compounds is paramount. This document provides a
concise technical overview of geranyl bromide, focusing on its molecular formula and weight.

Core Molecular Data

Geranyl bromide is an alkyl bromide commonly used in the synthesis of various organic
compounds.[1][2] Its fundamental molecular attributes are summarized below.

Property Value Source
Molecular Formula C10H17Br [2131[41[5]1161[7]
Molecular Weight 217.15 g/mol [21[3]1[5][6][7]

trans-1-Bromo-3,7-dimethyl-
Alternate Names 2,6-octadiene, (2E)-1-Bromo- [2][4]
3,7-dimethyl-2,6-octadiene

CAS Number 6138-90-5 [2][41[5]

Experimental Protocols

The determination of the molecular weight and formula of a compound like geranyl bromide is
typically achieved through a combination of mass spectrometry and elemental analysis.
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Mass Spectrometry:

o A sample of geranyl bromide is ionized, often using techniques such as Electron Ionization
(El) or Electrospray lonization (ESI).

e The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass
analyzer.

e The molecular ion peak in the mass spectrum corresponds to the molecular weight of the
compound. For geranyl bromide, this would be observed around 217.15 m/z, with a
characteristic isotopic pattern due to the presence of bromine (isotopes 79Br and 81Br).

Elemental Analysis:

A known mass of the geranyl bromide sample is combusted in a controlled environment.

The resulting combustion products (CO2, H20, and HBr) are collected and quantified.

The mass of each element (Carbon, Hydrogen, Bromine) in the original sample is calculated.

From these masses, the empirical formula is determined, which is then reconciled with the
molecular weight from mass spectrometry to establish the molecular formula, CLOH17Br.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound, its
empirical formula, and its calculated molecular weight.
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Figure 1: Relationship between Geranyl Bromide, its formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Guide to the Physicochemical Properties of
Geranyl Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048430#geranyl-bromide-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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